(2-Bromo-4-{[3-isopropyl-4-oxo-2-(phenylimino)-1,3-thiazolidin-5-ylidene]methyl}phenoxy)acetonitrile

• Molecular Formula: C21H18BrN3O2S
• Molecular Weight: 456.4 g/mol
• IUPAC Name: 2-[2-bromo-4-[(E)-(4-oxo-2-phenylimino-3-propan-2-yl-1,3-thiazolidin-5-ylidene)methyl]phenoxy]acetonitrile
• InChI: InChI=1S/C21H18BrN3O2S/c1-14(2)25-20(26)19(28-21(25)24-16-6-4-3-5-7-16)13-15-8-9-18(17(22)12-15)27-11-10-23/h3-9,12-14H,11H2,1-2H3/b19-13+,24-21?
• InChI Key: DTXBSFBNSNDYFW-YCWTWADVSA-N
• Isomeric SMILES: CC(C)N1C(=O)/C(=C\C2=CC(=C(C=C2)OCC#N)Br)/SC1=NC3=CC=CC=C3
• SMILES: CC(C)N1C(=O)C(=CC2=CC(=C(C=C2)OCC#N)Br)SC1=NC3=CC=CC=C3

Description

(2-Bromo-4-{[3-isopropyl-4-oxo-2-(phenylimino)-1,3-thiazolidin-5-ylidene]methyl}phenoxy)acetonitrile, also known as BPTM, is a chemical compound that has been extensively studied for its potential applications in various scientific fields. In

Mechanism of Action

The mechanism of action of (2-Bromo-4-{[3-isopropyl-4-oxo-2-(phenylimino)-1,3-thiazolidin-5-ylidene]methyl}phenoxy)acetonitrile involves the inhibition of tubulin polymerization, which is essential for cell division and proliferation. (2-Bromo-4-{[3-isopropyl-4-oxo-2-(phenylimino)-1,3-thiazolidin-5-ylidene]methyl}phenoxy)acetonitrile binds to the colchicine-binding site on tubulin, preventing the formation of microtubules and ultimately leading to cell cycle arrest and apoptosis.
Biochemical and Physiological Effects:
(2-Bromo-4-{[3-isopropyl-4-oxo-2-(phenylimino)-1,3-thiazolidin-5-ylidene]methyl}phenoxy)acetonitrile has been shown to induce cell cycle arrest and apoptosis in cancer cells, while exhibiting minimal toxicity towards normal cells. It also inhibits the migration and invasion of cancer cells, suggesting potential anti-metastatic effects. (2-Bromo-4-{[3-isopropyl-4-oxo-2-(phenylimino)-1,3-thiazolidin-5-ylidene]methyl}phenoxy)acetonitrile has been found to modulate various signaling pathways, including the PI3K/Akt and MAPK/ERK pathways, which are involved in cell survival and proliferation.

Advantages and Limitations for Lab Experiments

One advantage of using (2-Bromo-4-{[3-isopropyl-4-oxo-2-(phenylimino)-1,3-thiazolidin-5-ylidene]methyl}phenoxy)acetonitrile in lab experiments is its potent anticancer activity, which makes it a valuable tool for studying cancer biology and developing new cancer therapies. However, one limitation is its relatively low solubility in aqueous solutions, which may limit its use in certain experimental settings.

Future Directions

Future research directions for (2-Bromo-4-{[3-isopropyl-4-oxo-2-(phenylimino)-1,3-thiazolidin-5-ylidene]methyl}phenoxy)acetonitrile include the development of new analogs with improved solubility and pharmacokinetic properties, as well as the investigation of its potential applications in other scientific fields, such as neuroscience and immunology. Additionally, further studies are needed to elucidate the exact mechanism of action of (2-Bromo-4-{[3-isopropyl-4-oxo-2-(phenylimino)-1,3-thiazolidin-5-ylidene]methyl}phenoxy)acetonitrile and its effects on various signaling pathways.

Synthesis Methods

The synthesis of (2-Bromo-4-{[3-isopropyl-4-oxo-2-(phenylimino)-1,3-thiazolidin-5-ylidene]methyl}phenoxy)acetonitrile involves the condensation of 2-bromo-4-hydroxyacetophenone with 3-isopropyl-4-oxo-2-phenylimino-1,3-thiazolidine in the presence of acetic anhydride. The resulting product is then treated with acetonitrile to yield (2-Bromo-4-{[3-isopropyl-4-oxo-2-(phenylimino)-1,3-thiazolidin-5-ylidene]methyl}phenoxy)acetonitrile.

Scientific Research Applications

(2-Bromo-4-{[3-isopropyl-4-oxo-2-(phenylimino)-1,3-thiazolidin-5-ylidene]methyl}phenoxy)acetonitrile has been studied for its potential applications in various scientific fields, including medicinal chemistry, biochemistry, and pharmacology. It has been shown to exhibit potent anticancer activity against a variety of cancer cell lines, including breast, lung, and colon cancer cells. (2-Bromo-4-{[3-isopropyl-4-oxo-2-(phenylimino)-1,3-thiazolidin-5-ylidene]methyl}phenoxy)acetonitrile has also been found to possess antimicrobial and antifungal properties, making it a promising candidate for the development of new antibiotics.